Cas no 677743-79-2 ((1R)-1-cyclobutylethan-1-amine hydrochloride)

(1R)-1-cyclobutylethan-1-amine hydrochloride structure
677743-79-2 structure
Product Name:(1R)-1-cyclobutylethan-1-amine hydrochloride
CAS No:677743-79-2
MF:C6H14ClN
MW:135.635060787201
MDL:MFCD28063736
CID:4655237
PubChem ID:69658276
Update Time:2024-10-28

(1R)-1-cyclobutylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-cyclobutylethan-1-amine hydrochloride
    • (R)-1-cyclobutylethanamine hydrochloride
    • (1R)-1-cyclobutylethanamine;hydrochloride
    • (R)-1-Cyclobutylethanamine HCl
    • (R)-1-cyclobutyl-ethylamine HCl
    • (R)-1-cyclobutylethanamine HCl salt
    • (1R)-1-Cyclobutylethan-1-amine HCl
    • (1R)-1-cyclobutylethanamine hydrochloride
    • AKOS026741618
    • BS-44497
    • CS-0055818
    • EN300-179429
    • SCHEMBL6082960
    • MFCD28063736
    • WLHYWKUHCPUOOO-NUBCRITNSA-N
    • 677743-79-2
    • MDL: MFCD28063736
    • Inchi: 1S/C6H13N.ClH/c1-5(7)6-3-2-4-6;/h5-6H,2-4,7H2,1H3;1H/t5-;/m1./s1
    • InChI Key: WLHYWKUHCPUOOO-NUBCRITNSA-N
    • SMILES: Cl.N[C@H](C)C1CCC1

Computed Properties

  • Exact Mass: 135.0814771g/mol
  • Monoisotopic Mass: 135.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(1R)-1-cyclobutylethan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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